Cas no 2313534-20-0 (Fmoc-Sar-Sar)

• Product Name: Fmoc-Sar-Sar
• CAS No: 2313534-20-0
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• MDL: MFCD34180819
• CID: 4738077
• PubChem ID: 153437956
• Update Time: 2025-05-25

Fmoc-Sar-Sar Chemical and Physical Properties

Names and Identifiers

• Fmoc-Sar-Sar
• OK21K MW
• 2-[[2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]acetyl]-methylamino]acetic acid
• 2313534-20-0
• Fmoc-Sar-Sar-OH
• SCHEMBL25825058
• (2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-N-methylacetamido)acetic acid
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-sarcosinyl-sarcosine //
• 2-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-N-methylacetamido)acetic acid
• G64145
• MFCD34180819
• N-(N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methylglycyl)-N-methylglycine

• MDL： MFCD34180819
• Inchi： 1S/C21H22N2O5/c1-22(12-20(25)26)19(24)11-23(2)21(27)28-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,25,26)
• InChI Key： MBBCNFQALQXGTA-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.2

Additional information on Fmoc-Sar-Sar

Introduction to Fmoc-Sar-Sar (CAS No: 2313534-20-0) in Modern Chemical Biology and Medicinal Chemistry

The compound Fmoc-Sar-Sar (CAS No: 2313534-20-0) represents a significant advancement in the field of chemical biology and medicinal chemistry. This trifunctional amino acid derivative, featuring a fluorescence moiety, has garnered considerable attention due to its unique structural and functional properties. The Fmoc-Sar-Sar molecule is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, a widely used reagent in peptide synthesis, and two sequential Serine (Sar) residues, which contribute to its utility in various biochemical applications.

In recent years, the demand for sophisticated tools in drug discovery and molecular imaging has driven the development of novel fluorophores and bioactive molecules. The Fmoc-Sar-Sar compound stands out as a versatile building block that can be incorporated into peptides and proteins for enhanced visualization and functional studies. Its fluorescence properties make it an invaluable asset in high-throughput screening (HTS) assays, where rapid and accurate detection of molecular interactions is crucial.

The structural design of Fmoc-Sar-Sar is inspired by the natural amino acid Serine but with modifications that enhance its utility in synthetic chemistry. The presence of two consecutive Serine residues provides a scaffold that can be easily modified for various biochemical applications. This includes the use of Fmoc-Sar-Sar as a substrate in enzyme kinetics studies, where its ability to undergo controlled hydrolysis under specific conditions allows researchers to investigate the mechanisms of serine proteases.

One of the most compelling aspects of Fmoc-Sar-Sar is its application in fluorescent probes for cellular imaging. The Fmoc group not only serves as a protecting group but also acts as an anchor for further functionalization, enabling the creation of probes with tailored properties. For instance, researchers have utilized derivatives of Fmoc-Sar-Sar to develop probes that can specifically label cellular structures or track the movement of molecules within living cells. These probes have been instrumental in studying processes such as endocytosis, exocytosis, and vesicular trafficking.

The utility of Fmoc-Sar-Sar extends beyond imaging applications into the realm of drug development. Its ability to mimic natural amino acids makes it an attractive candidate for use in peptidomimetics, which are designed to interact with biological targets in a manner similar to natural peptides but with improved pharmacokinetic properties. For example, derivatives of Fmoc-Sar-Sar have been explored as inhibitors of serine proteases involved in cancer progression and inflammation. By modulating the structure of these peptidomimetics, researchers aim to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of Fmoc-Sar-Sar involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group onto the Serine backbone is typically achieved through a coupling reaction with an Fmoc-protected amino acid derivative. Subsequent modifications, such as introducing additional functional groups or conjugating biomolecules, are performed under carefully optimized conditions to maintain stability and reactivity.

In recent studies, researchers have leveraged the versatility of Fmoc-Sar-Sar to develop innovative methodologies for studying protein-protein interactions. By incorporating this compound into designed peptides or proteins, scientists can create fluorescently labeled probes that report on binding events in real-time. These probes have been particularly useful in high-throughput screening campaigns aimed at identifying small molecule inhibitors or modulators of protein function. The ability to visualize binding events directly within living cells has provided new insights into complex biological pathways and has accelerated the discovery process.

The impact of compounds like Fmoc-Sar-Sar on drug discovery cannot be overstated. Their unique combination of structural features and functional properties makes them indispensable tools for researchers working at the intersection of chemistry and biology. As our understanding of disease mechanisms continues to evolve, so too will our need for sophisticated molecular tools like those derived from derivatives such as Fmoc-Sar-Sar. Future research will likely focus on expanding the range of available modifications and exploring novel applications that push the boundaries of what these compounds can achieve.

In conclusion, the compound Fmoc-Sar-Sar (CAS No: 2313534-20-0) represents a significant contribution to modern chemical biology and medicinal chemistry. Its multifunctional nature allows for diverse applications ranging from cellular imaging to drug development, making it a cornerstone in current research efforts. As advancements continue to be made in synthetic methodologies and molecular biology techniques, we can expect even greater utilization of compounds like Fmoc-Sar-Sar , further solidifying their role as essential tools for understanding complex biological systems.